molecular formula C12H18O2 B15261368 2-Acetylspiro[4.5]decan-1-one

2-Acetylspiro[4.5]decan-1-one

Cat. No.: B15261368
M. Wt: 194.27 g/mol
InChI Key: GCBBNEKQMLUTGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The core scaffold consists of a bicyclic system with a spiro junction at the 1-position of a cyclohexane ring fused to a cyclopentane ring. Spiro compounds like this are often explored in medicinal chemistry due to their conformational rigidity and ability to mimic natural product scaffolds .

Properties

Molecular Formula

C12H18O2

Molecular Weight

194.27 g/mol

IUPAC Name

3-acetylspiro[4.5]decan-4-one

InChI

InChI=1S/C12H18O2/c1-9(13)10-5-8-12(11(10)14)6-3-2-4-7-12/h10H,2-8H2,1H3

InChI Key

GCBBNEKQMLUTGD-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1CCC2(C1=O)CCCCC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetylspiro[4.5]decan-1-one can be achieved through a novel Lewis acid-catalyzed Prins/pinacol cascade process. This method involves the reaction of aldehydes with 1-(4-hydroxybut-1-en-2-yl)cyclobutanol, resulting in the formation of oxaspirocycles with high yields and excellent selectivity . The reaction conditions typically include the use of a Lewis acid catalyst, such as boron trifluoride etherate, under controlled temperature and solvent conditions.

Industrial Production Methods

While specific industrial production methods for 2-Acetylspiro[4.5]decan-1-one are not well-documented, the principles of large-scale organic synthesis can be applied. This includes optimizing reaction conditions for scalability, ensuring the availability of starting materials, and implementing purification techniques to achieve high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Acetylspiro[4.5]decan-1-one undergoes various chemical reactions, including:

    Oxidation: This reaction can introduce additional functional groups or modify existing ones.

    Reduction: This reaction can reduce carbonyl groups to alcohols.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

    Substitution: Common reagents include halogens and nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

2-Acetylspiro[4.5]decan-1-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-Acetylspiro[4.5]decan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows it to fit into binding sites with high specificity, modulating the activity of the target molecules. This can lead to various biological effects, depending on the target and the context of the interaction .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Acetylspiro[4.5]decan-1-one with structurally related spirocyclic compounds, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name Substituents/Modifications Molecular Formula Key Properties/Applications Reference IDs
2-Acetylspiro[4.5]decan-1-one Acetyl group at 2-position C₁₁H₁₆O₂* Hypothesized use in drug design (rigid scaffold) N/A
1-Oxaspiro[4.5]decan-2-one Oxygen atom in place of acetyl group C₉H₁₄O₂ Lactone structure; used in flavor/fragrance industries
8-Amino-2-azaspiro[4.5]decan-1-one Amino group at 8-position, nitrogen at 2 C₉H₁₅N₂O Bioactive intermediate in kinase inhibitors
2-Methyl-4-phenyl-2,8-diazaspiro[4.5]decan-1-one Methyl, phenyl, and diaza substitutions C₁₅H₁₉N₂O Lab chemical with acute oral toxicity (H302)
8-Hydroxy-2-oxaspiro[4.5]decan-1-one Hydroxyl group at 8-position, oxygen at 2 C₉H₁₄O₃ Enhanced solubility for pharmaceutical applications

*Hypothetical formula based on structural analogy.

Key Differences and Implications

Substituent Effects on Reactivity and Solubility: Acetyl vs. The lactone’s oxygen bridge enhances ring stability and solubility in polar solvents. Amino vs. Acetyl: The amino group in 8-Amino-2-azaspiro[4.5]decan-1-one introduces basicity, enabling hydrogen bonding in biological systems, whereas the acetyl group may reduce basicity but improve metabolic stability .

Biological Activity :

  • Diaza Substitutions : Compounds like 2-Methyl-4-phenyl-2,8-diazaspiro[4.5]decan-1-one exhibit toxicity (H302, H315) due to aromatic and nitrogen-rich structures, which may interact with biological targets unpredictably . In contrast, 2-Acetylspiro[4.5]decan-1-one ’s acetyl group could mitigate such interactions.
  • Hydroxy Derivatives : 8-Hydroxy-2-oxaspiro[4.5]decan-1-one ’s hydroxyl group improves aqueous solubility, making it suitable for drug formulations, a trait less prominent in the acetylated analog .

Synthetic Pathways: 2-Acetylspiro[4.5]decan-1-one likely requires acetylation of a precursor spiroketone, similar to the oxidation steps used for N-Benzyl-7-azaspiro[4.5]decan-1-one (). In contrast, amino-substituted analogs (e.g., 8-Amino-2-azaspiro[4.5]decan-1-one) involve reductive amination or Suzuki couplings .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.